Cas no 1805257-58-2 (6-(Difluoromethyl)-3,4-dimethoxy-2-iodopyridine)
6-(Difluoromethyl)-3,4-dimethoxy-2-iodopyridine Chemical and Physical Properties
Names and Identifiers
-
- 6-(Difluoromethyl)-3,4-dimethoxy-2-iodopyridine
-
- Inchi: 1S/C8H8F2INO2/c1-13-5-3-4(7(9)10)12-8(11)6(5)14-2/h3,7H,1-2H3
- InChI Key: WGNJFUSJEBVWJT-UHFFFAOYSA-N
- SMILES: IC1=C(C(=CC(C(F)F)=N1)OC)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 185
- XLogP3: 2.1
- Topological Polar Surface Area: 31.4
6-(Difluoromethyl)-3,4-dimethoxy-2-iodopyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029073723-250mg |
6-(Difluoromethyl)-3,4-dimethoxy-2-iodopyridine |
1805257-58-2 | 97% | 250mg |
$484.80 | 2022-04-01 | |
| Alichem | A029073723-500mg |
6-(Difluoromethyl)-3,4-dimethoxy-2-iodopyridine |
1805257-58-2 | 97% | 500mg |
$782.40 | 2022-04-01 | |
| Alichem | A029073723-1g |
6-(Difluoromethyl)-3,4-dimethoxy-2-iodopyridine |
1805257-58-2 | 97% | 1g |
$1,475.10 | 2022-04-01 |
6-(Difluoromethyl)-3,4-dimethoxy-2-iodopyridine Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
Additional information on 6-(Difluoromethyl)-3,4-dimethoxy-2-iodopyridine
Introduction to 6-(Difluoromethyl)-3,4-dimethoxy-2-iodopyridine (CAS No. 1805257-58-2)
6-(Difluoromethyl)-3,4-dimethoxy-2-iodopyridine (CAS No. 1805257-58-2) is a highly versatile and synthetically valuable heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. Its unique structural features, comprising a pyridine core substituted with an iodo group at the 2-position, difluoromethyl at the 6-position, and dimethoxy groups at the 3- and 4-positions, make it an attractive scaffold for the development of novel bioactive molecules. This compound has emerged as a crucial intermediate in the synthesis of various pharmacologically relevant agents, particularly in the pursuit of next-generation therapeutics targeting a range of diseases.
The iodopyridine moiety in this compound is particularly noteworthy due to its reactivity, which allows for further functionalization via cross-coupling reactions such as Suzuki-Miyaura, Stille, and Buchwald-Hartwig couplings. These transformations are pivotal in constructing complex molecular architectures, enabling the exploration of diverse pharmacological scaffolds. The presence of the difluoromethyl group is another key feature that enhances the compound's utility in drug design. Difluorinated compounds are well-documented to exhibit improved metabolic stability, enhanced binding affinity to biological targets, and increased bioavailability—qualities that are highly sought after in modern drug discovery.
Recent advancements in medicinal chemistry have highlighted the importance of 6-(Difluoromethyl)-3,4-dimethoxy-2-iodopyridine as a building block for small-molecule inhibitors and modulators. For instance, studies have demonstrated its role in generating novel kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The dimethoxy substituents contribute to the lipophilicity and electronic properties of the molecule, influencing its interactions with biological targets. This fine-tuning of structural features allows researchers to modulate potency, selectivity, and pharmacokinetic profiles with precision.
The compound's applications extend beyond oncology into other therapeutic areas such as neurology and infectious diseases. Researchers have leveraged its scaffold to develop potential treatments for neurodegenerative disorders like Alzheimer's disease and Parkinson's disease. The iodo group serves as a handle for further derivatization, enabling the creation of molecules that can selectively interact with specific neuronal receptors or enzymes implicated in these conditions. Additionally, the unique electronic environment imposed by the combination of fluoro, methoxy, and iodine substituents has been exploited to design antiviral agents targeting RNA viruses.
In terms of synthetic methodology, 6-(Difluoromethyl)-3,4-dimethoxy-2-iodopyridine has been employed in multi-step synthetic routes to access structurally complex natural products and their analogs. Its incorporation into biaryl frameworks has yielded promising leads for antimicrobial agents, addressing the growing challenge of antibiotic resistance. The compound's reactivity also makes it suitable for generating libraries of diverse compounds through combinatorial chemistry approaches, facilitating high-throughput screening campaigns in drug discovery pipelines.
The growing interest in fluorinated compounds has further amplified the relevance of this molecule. Fluorochemicals are renowned for their ability to confer favorable pharmacokinetic properties on drug candidates, including improved bioavailability and resistance to metabolic degradation. The strategic placement of fluorine atoms—such as in the difluoromethyl group—influences both physical-chemical properties and biological activity. This has spurred extensive research into optimizing fluorinated motifs within drug-like molecules.
Moreover, computational studies have begun to elucidate how structural modifications around this core scaffold impact biological outcomes. Molecular modeling techniques have been applied to predict binding modes and affinity profiles for potential targets such as protein kinases and G-protein coupled receptors (GPCRs). These insights have guided medicinal chemists in designing analogs with enhanced efficacy or reduced side effects—a testament to the compound's significance as a pharmacophore.
The industrial synthesis of 6-(Difluoromethyl)-3,4-dimethoxy-2-iodopyridine has also seen considerable progress. Advances in catalytic methods have enabled more efficient production processes while maintaining high yields and purity standards essential for pharmaceutical applications. Scalability remains a key consideration when integrating such intermediates into large-scale manufacturing workflows; however, recent innovations have made it increasingly feasible to produce this compound at commercial quantities without compromising quality.
Future directions involving this compound may explore its potential use in developing treatments for emerging infectious diseases caused by resistant pathogens or novel therapeutic strategies targeting protein-protein interactions implicated in chronic disorders like diabetes mellitus type 2 or cardiovascular diseases. The adaptability of its structural framework ensures that it will remain a cornerstone material for synthetic chemists working on cutting-edge therapeutics across multiple disciplines within chemical biology.
1805257-58-2 (6-(Difluoromethyl)-3,4-dimethoxy-2-iodopyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)